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Compound of Interest

Compound Name: Lauryl Palmitate

Cat. No.: B15549720

Technical Support Center: Lauryl Palmitate
Aqueous Formulations

This guide provides researchers, scientists, and drug development professionals with essential
information and troubleshooting advice for addressing the hydrolysis and chemical stability of
Lauryl Palmitate in aqueous formulations.

Frequently Asked Questions (FAQSs)

Q1: What is Lauryl Palmitate and why is its stability in aqueous formulations a concern?

Lauryl Palmitate, also known as dodecyl hexadecanoate, is a wax ester formed from palmitic
acid and lauryl alcohol.[1][2][3] It is widely used in cosmetics and personal care products as an
emollient, thickener, and surfactant.[4] In aqueous formulations, such as emulsions, its stability
is a primary concern because it is susceptible to hydrolysis, which can break down the ester
bond.[1] This degradation can alter the formulation's physical properties (e.g., viscosity, particle
size), impact its performance, and affect the overall shelf life of the product.

Q2: What is hydrolysis and how does it affect Lauryl Palmitate?

Hydrolysis is a chemical reaction in which a water molecule cleaves one or more chemical
bonds. In the case of Lauryl Palmitate, an ester, hydrolysis breaks the ester bond, yielding its
constituent molecules: lauryl alcohol and palmitic acid.[1] This reaction, also known as
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saponification when it occurs under basic (alkaline) conditions, is a primary degradation
pathway in agueous environments.[5][6] The formation of these degradation products can lead

to a pH shift in the formulation, potential changes in odor, and a loss of the desired emollient
properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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